Cas no 93129-68-1 (N-(4-cyano-2-fluorophenyl)acetamide)

• Product Name: N-(4-cyano-2-fluorophenyl)acetamide
• CAS No: 93129-68-1
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• MDL: MFCD00215836
• CID: 838923
• PubChem ID: 11344323
• Update Time: 2025-04-19

N-(4-cyano-2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyano-2-fluorophenyl)acetamide
• 2-fluoro-4-cyanoacetanilide
• 4-acetylamino-3-fluoro-benzonitrile
• AKOS020013153
• Z1449666700
• RJQKBNJSMFICEY-UHFFFAOYSA-N
• Acetamide, N-(4-cyano-2-fluorophenyl)-
• N-(4-Cyano-2-fluoro-phenyl)-acetamide
• EN300-2589633
• DTXSID10462938
• 93129-68-1
• SCHEMBL4805167

• MDL： MFCD00215836
• Inchi： 1S/C9H7FN2O/c1-6(13)12-9-3-2-7(5-11)4-8(9)10/h2-4H,1H3,(H,12,13)
• InChI Key： RJQKBNJSMFICEY-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1NC(C)=O

Computed Properties

• Exact Mass: 178.05400
• Monoisotopic Mass: 178.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 56.38000
• LogP: 2.30528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides